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Compound of Interest

2-(4,4,5,5-Tetramethyl-1,3,2-
Compound Name:
dioxaborolan-2-yl)benzaldehyde

Cat. No.: B1311416

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of 2-formylphenylboronic
acid pinacol ester, a versatile building block in organic synthesis, particularly in the construction
of complex pharmaceutical intermediates. This document outlines a common and effective
synthetic methodology, presents key data in a structured format, and includes detailed
experimental protocols and workflow visualizations.

Compound Properties

2-Formylphenylboronic acid pinacol ester, also known as 2-(4,4,5,5-tetramethyl-1,3,2-
dioxaborolan-2-yl)benzaldehyde, is a bifunctional molecule featuring both a reactive
aldehyde group and a stable boronic ester.[1] This combination allows for sequential or
orthogonal chemical modifications, making it a valuable reagent in medicinal chemistry and
materials science.[1][2]
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Property Value Reference
CAS Number 380151-85-9

Molecular Formula Ci13H17BOs

Molecular Weight 232.08 g/mol [3]
Appearance Liquid

Density 1.0532 g/mL at 25 °C

Refractive Index n20/D 1.5143

Storage Temperature 2-8°C [1]

Soluble in ethyl acetate,
Solubility dichloromethane, chloroform, [2]
diethyl ether

Synthetic Pathway: Miyaura Borylation

A prevalent and robust method for the synthesis of arylboronic esters is the Palladium-
catalyzed Miyaura borylation. This reaction involves the cross-coupling of an aryl halide with a
diboron reagent in the presence of a palladium catalyst and a base. For the synthesis of 2-
formylphenylboronic acid pinacol ester, 2-bromobenzaldehyde serves as a common starting
material.

Caption: Reaction scheme for the Miyaura borylation of 2-bromobenzaldehyde.

Detailed Experimental Protocol

The following protocol is a representative procedure for the synthesis of 2-formylphenylboronic
acid pinacol ester based on established Miyaura borylation conditions.[4][5]

Materials and Reagents:
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Quantity (Example

Reagent/Material Molar Eq. Notes
Scale)
2- : :
1.85 g (10 mmol) 1.0 Starting aryl halide
Bromobenzaldehyde

Bis(pinacolato)diboron

) 3.05 g (12 mmol) 1.2 Boron source
(B2pin2)
Pd(dppf)Cl2 0.245 g (0.3 mmol) 0.03 Palladium catalyst
Potassium Acetate
2.94 g (30 mmol) 3.0 Base
(KOAC)
Anhydrous 1,4- Solvent, should be
] 50 mL -
Dioxane degassed
Round-bottom flask 100 mL - Oven-dried

Reflux condenser

Magnetic stirrer and

stir bar

Inert atmosphere )
Nitrogen or Argon
setup

Procedure:

e Reaction Setup: To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir
bar and a reflux condenser, add 2-bromobenzaldehyde (1.0 eq), bis(pinacolato)diboron (1.2
eq), Pd(dppf)Clz (0.03 eq), and potassium acetate (3.0 eq).

 Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three
times.

o Solvent Addition: Add anhydrous, degassed 1,4-dioxane via syringe.

¢ Reaction: Heat the reaction mixture to 80-100°C and stir for 12-24 hours. The reaction
progress can be monitored by TLC or GC-MS.
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o Work-up:
o Cool the reaction mixture to room temperature.
o Dilute the mixture with ethyl acetate.

o Filter the mixture through a pad of Celite to remove the palladium catalyst and inorganic
salts.

o Wash the Celite pad with additional ethyl acetate.
o Combine the organic filtrates and wash with water and then with brine.

o Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

[¢]

Filter and concentrate the solvent under reduced pressure using a rotary evaporator.

 Purification: The crude product, which is often an oil, can be purified by column
chromatography on silica gel. It is important to note that boronic esters can sometimes be
sensitive to silica gel, and deactivation of the silica gel with a small amount of triethylamine in
the eluent or using neutral alumina may be necessary.[6][7] A typical eluent system would be
a gradient of ethyl acetate in hexane.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the synthesis and purification of 2-
formylphenylboronic acid pinacol ester.
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Caption: General experimental workflow for synthesis and purification.
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Safety Considerations

o 2-Formylphenylboronic acid pinacol ester is an irritant. It can cause skin irritation, serious
eye irritation, and may cause respiratory irritation.[1][8][9]

o Palladium catalysts are toxic and should be handled with care in a well-ventilated fume hood.
e 1,4-Dioxane is a flammable liquid and a suspected carcinogen.

o Always wear appropriate personal protective equipment (PPE), including safety glasses,
gloves, and a lab coat, when handling these chemicals.[1] All procedures should be
performed in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

2. 5-Formyl-2-methylphenylboronic acid pinacol ester | Boronic Esters
[frontierspecialtychemicals.com]

e 3. scbt.com [scbt.com]

e 4. CN102653545A - Synthesis method of 2-methyl formate-5-boronic acid pinacol ester
thiazole - Google Patents [patents.google.com]

e 5. reddit.com [reddit.com]
o 6. researchgate.net [researchgate.net]
e 7. reddit.com [reddit.com]

» 8. 2-Formylphenylboronic acid pinacol ester, 97% 1 g | Buy Online | Thermo Scientific Acros |
Fisher Scientific [fishersci.co.uk]

e 9. 2-Formylphenylboronic acid pinacol ester, 97% 1 g | Buy Online | Thermo Scientific
Chemicals | Fisher Scientific [fishersci.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.sigmaaldrich.com/MX/en/product/aldrich/683817
https://www.fishersci.co.uk/shop/products/2-formylphenylboronic-acid-pinacol-ester-97-thermo-scientific/10442498
https://www.fishersci.com/shop/products/2-formylphenylboronic-acid-pinacol-ester-97-thermo-scientific/AC430670010
https://www.sigmaaldrich.com/MX/en/product/aldrich/683817
https://www.benchchem.com/product/b1311416?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/MX/en/product/aldrich/683817
https://frontierspecialtychemicals.com/product/5-formyl-2-methylphenylboronic-acid-pinacol-ester/
https://frontierspecialtychemicals.com/product/5-formyl-2-methylphenylboronic-acid-pinacol-ester/
https://www.scbt.com/p/2-formylphenylboronic-acid-pinacol-ester-380151-85-9
https://patents.google.com/patent/CN102653545A/en
https://patents.google.com/patent/CN102653545A/en
https://www.reddit.com/r/Chempros/comments/1evewkf/trouble_purifying_my_boronate_ester_compound/?rdt=41055
https://www.researchgate.net/post/How_to_purify_boronic_acids_boronate_esters
https://www.reddit.com/r/Chempros/comments/1am2ykt/purification_of_alkyl_bpinother_alkyl_boronic/
https://www.fishersci.co.uk/shop/products/2-formylphenylboronic-acid-pinacol-ester-97-thermo-scientific/10442498
https://www.fishersci.co.uk/shop/products/2-formylphenylboronic-acid-pinacol-ester-97-thermo-scientific/10442498
https://www.fishersci.com/shop/products/2-formylphenylboronic-acid-pinacol-ester-97-thermo-scientific/AC430670010
https://www.fishersci.com/shop/products/2-formylphenylboronic-acid-pinacol-ester-97-thermo-scientific/AC430670010
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Synthesis of 2-Formylphenylboronic Acid Pinacol Ester:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311416#synthesis-of-2-formylphenylboronic-acid-
pinacol-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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